Cas no 6787-77-5 (Benzeneacetic acid, a-hydroxy-, magnesium salt (1:?))

• Product Name: Benzeneacetic acid, a-hydroxy-, magnesium salt (1:?)
• CAS No: 6787-77-5
• MF: C₈H₈MgO₃
• MW: 176.4523229599
• CID: 527658
• PubChem ID: 45055374
• Update Time: 2025-04-19

Benzeneacetic acid, a-hydroxy-, magnesium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-, magnesium salt (1:?)
• magnesium phenylglycolate
• benzeneacetate, alpha-hydroxy-, magnesium salt
• UNII-59UEI69K8B
• EINECS 229-853-9
• Bis(alpha-hydroxybenzeneacetato)magnesium
• 18937-33-2
• 6787-77-5
• 59UEI69K8B
• magnesium;2-hydroxy-2-phenylacetate
• NS00081552
• Q27261723
• DTXSID60940453
• SCHEMBL1680918
• MAGNESIUM, BIS(.ALPHA.-(HYDROXY-.KAPPA.O)BENZENEACETATO-.KAPPA.O)-, (T-4)-
• magnesium bis[hydroxy(phenyl)acetate]
• MAGNESIUM MANDELATE [MI]
• EINECS 242-688-7
• Magnesium mandelate
• MANDELIC ACID, MAGNESIUM SALT (2:1)

• Inchi： 1S/C8H8O3.Mg/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5,7,9H,(H,10,11);
• InChI Key： NWOVSMPMPUPGBH-UHFFFAOYSA-N
• SMILES： [Mg].OC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.03234
• Monoisotopic Mass: 176.0323858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters